Phenylthiomethyl triphenylphosphonium chloride

Description

Phenylthiomethyl triphenylphosphonium chloride is a chemical compound with the molecular formula C25H22ClPS .

(Methoxymethyl)triphenylphosphonium chloride, also known as (Methoxymethyl)triphenylphosphonium, is related to Phenylthiomethyl triphenylphosphonium chloride . (Methoxymethyl)triphenylphosphonium chloride is a Wittig reagent used in organic synthesis for the homologization of aldehydes and ketones to extended aldehydes . It is prepared in two steps from triphenylphosphine, involving P-alkylation with chloromethyl methyl ether followed by deprotonation of the resulting phosphonium salt . This reagent reacts with ketones or aldehydes in a Wittig reaction to yield an enol ether, which can then be converted to an aldehyde through acid-induced hydrolysis . (Methoxymethyl)triphenylphosphonium chloride is hazardous and can cause skin and eye irritation . It is harmful if swallowed and may cause respiratory irritation .

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• CAS No.: 13884-92-9
• Product Name: Phenylthiomethyl triphenylphosphonium chloride
• Molecular Formula: C25H22ClPS
• Molecular Weight: 420.9 g/mol
• IUPAC Name: triphenyl(phenylsulfanylmethyl)phosphanium;chloride
• Standard InChI: InChI=1S/C25H22PS.ClH/c1-5-13-22(14-6-1)26(23-15-7-2-8-16-23,24-17-9-3-10-18-24)21-27-25-19-11-4-12-20-25;/h1-20H,21H2;1H/q+1;/p-1
• Standard InChIKey: OAUXBAZCEXSXGL-UHFFFAOYSA-M
• SMILES: C1=CC=C(C=C1)[P+](CSC2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Cl-]
• Canonical SMILES: C1=CC=C(C=C1)[P+](CSC2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Cl-]
• Synonyms: Triphenyl[(phenylthio)methyl]phosphonium Chloride
• PubChem Compound: 11080318
• Last Modified: Sep 14 2023